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This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development, offering a detailed exploration of 4-
Methoxycyclohexanecarboxylic acid. We will delve into its core chemical properties,
stereoisomeric forms, synthetic pathways, and significant applications, particularly its role as a
versatile intermediate in the synthesis of complex molecules.

Molecular Structure and Stereoisomerism

4-Methoxycyclohexanecarboxylic acid (CsH1403) is a disubstituted cyclohexane derivative
featuring a carboxylic acid group and a methoxy group at positions 1 and 4, respectively.[1]
This substitution pattern gives rise to geometric isomerism, resulting in two distinct
stereoisomers: cis and trans. The spatial arrangement of these functional groups relative to the
cyclohexane ring significantly influences the molecule's physical properties and reactivity.

The cis isomer has both the carboxylic acid and methoxy groups on the same face of the ring,
leading to one axial and one equatorial substituent in the most stable chair conformation. In
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contrast, the trans isomer places the substituents on opposite faces, allowing both bulky
groups to occupy equatorial positions, which is generally the more thermodynamically stable
conformation.
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Caption: Chair conformations of trans and cis isomers.

Physicochemical Properties

The physical and chemical characteristics of 4-Methoxycyclohexanecarboxylic acid are
dictated by its functional groups and stereochemistry. The compound is typically available as a
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mixture of cis and trans isomers.[1]

Property Value Source
Molecular Formula CsH1403 [1]
Molecular Weight 158.19 g/mol

CAS Number 95233-12-8 [1]

White to off-white solid
Appearance o [1]
(<55.5°C), liquid (>58.5°C)

Melting Point 55.5-58.5°C [1]
Boiling Point 150 - 165 °C (at 25 Torr) [1]
Refractive Index (n20/D) 1.4687 (lit.) [1]
pKa 4.68 £ 0.10 (Predicted) [1]
Flash Point 113 °C (235.4 °F) - closed cup

Synthesis Pathways

A prevalent method for synthesizing saturated cyclohexanoic rings is through the catalytic
hydrogenation of the corresponding aromatic precursor. For 4-
Methoxycyclohexanecarboxylic acid, a logical starting material is p-methoxybenzoic acid
(anisic acid). The hydrogenation of the benzene ring yields the desired cyclohexyl ring system.
The choice of catalyst and reaction conditions is critical to ensure complete saturation of the
aromatic ring without affecting the carboxylic acid or methoxy groups.
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Caption: General workflow for synthesis via hydrogenation.

Representative Experimental Protocol: Catalytic
Hydrogenation
This protocol is adapted from general hydrogenation procedures for similar substrates, such as

the conversion of p-toluic acid.[2]

» Reactor Setup: Charge a high-pressure stainless steel autoclave with p-methoxybenzoic
acid and a suitable hydrogenation catalyst (e.g., 5% Ruthenium on Carbon, Ru/C).

e Solvent Addition: Add a solvent capable of dissolving the starting material, such as water or a
lower alcohol (e.g., ethanol).

o Pressurization: Seal the autoclave, purge it with nitrogen, and then pressurize with hydrogen
gas to the target pressure (e.g., 4-7 kg/cm 2).[3]

o Heating and Agitation: Heat the mixture to the desired temperature (e.g., 130-180 °C) while
stirring vigorously to ensure efficient mass transfer.[3]

o Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake. The
reaction is complete when hydrogen consumption ceases.
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o Workup: Cool the reactor to room temperature and carefully vent the excess hydrogen. Filter
the reaction mixture to remove the solid catalyst.

« |solation: Acidify the filtrate (if necessary) and extract the product with an organic solvent
(e.g., ethyl acetate). Wash the organic layer, dry it over an anhydrous salt (e.g., MgSQa4), and
concentrate it under reduced pressure to yield the crude product.

« Purification: The resulting mixture of cis and trans isomers can be used as is or separated by
techniques like fractional crystallization or column chromatography if a specific isomer is
required.

Chemical Reactivity and Key Reactions

The reactivity of 4-Methoxycyclohexanecarboxylic acid is dominated by its two functional
groups: the carboxylic acid and the ether (methoxy) group.

Reactions of the Carboxylic Acid Group

The carboxylic acid moiety undergoes typical reactions, serving as a versatile handle for further
molecular elaboration.

 Esterification: Reacts with alcohols under acidic catalysis to form the corresponding esters.
Methyl 4-methoxycyclohexane-1-carboxylate is a common derivative.[4]

o Acyl Halide Formation: Can be converted to 4-methoxycyclohexanecarbonyl chloride using
reagents like thionyl chloride (SOCI2) or oxalyl chloride, creating a highly reactive
intermediate for amide and ester synthesis.

o Reaction with Organometallics: The cis-isomer is known to react with organolithium
reagents, such as methyllithium, to produce the corresponding ketone, cis-4-methoxy-1-
acetylcyclohexane.[1]
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Caption: Fischer esterification of the carboxylic acid group.

Reactivity of the Methoxy Group

The methoxy group is a relatively stable ether. It is generally resistant to hydrolysis under
moderate acidic or basic conditions. However, cleavage can be induced by treatment with
strong acids, such as HBr or HI, at elevated temperatures.[5]

Applications in Research and Development

4-Methoxycyclohexanecarboxylic acid is a valuable building block in organic synthesis,
primarily utilized as an intermediate for producing more complex and high-value molecules.

o Pharmaceutical Synthesis: It serves as a key reagent in the discovery of novel therapeutics.
For instance, it has been used in the synthesis of highly brain-penetrant and selective
muscarinic M1 agonists, which are potential candidates for treating neurological disorders.[1]
Its structural scaffold is also relevant in the design of modulators for treating conditions like
heart failure.[5]

o Agrochemicals: Derivatives of this acid may exhibit biological activity, making them potential
candidates for use in agrochemicals.[5]

o Material Science: The compound can be used to modify the properties of polymers and other
materials.[5]

Safety and Handling
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As with any laboratory chemical, proper safety precautions are essential when handling 4-
Methoxycyclohexanecarboxylic acid.

» Hazard Classification: The compound is classified as an irritant. It may cause skin irritation
(H315), serious eye irritation (H319), and respiratory irritation (H335).

 Recommended PPE: Standard personal protective equipment, including safety goggles
(eyeshields), chemical-resistant gloves, and a lab coat, should be worn. If handling the
powder or creating aerosols, a dust mask (e.g., N95) is recommended.

o Storage: The material should be stored in a tightly sealed container in a dry, well-ventilated
area. Recommended storage is at room temperature or refrigerated (2-8°C).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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